Cas no 1343107-12-9 (5-fluoro-2-(2-methoxyethoxy)benzonitrile)

• Product Name: 5-fluoro-2-(2-methoxyethoxy)benzonitrile
• CAS No: 1343107-12-9
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5524330
• Update Time: 2025-06-26

5-fluoro-2-(2-methoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(2-methoxyethoxy)benzonitrile
• Benzonitrile, 5-fluoro-2-(2-methoxyethoxy)-

• Inchi： 1S/C10H10FNO2/c1-13-4-5-14-10-3-2-9(11)6-8(10)7-12/h2-3,6H,4-5H2,1H3
• InChI Key： BCQJIBDCTLPHDW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=CC=C1OCCOC

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 310.3±32.0 °C(Predicted)

Additional information on 5-fluoro-2-(2-methoxyethoxy)benzonitrile

Professional Introduction to 5-Fluoro-2-(2-methoxyethoxy)benzonitrile (CAS No. 1343107-12-9)

5-fluoro-2-(2-methoxyethoxy)benzonitrile, with the CAS number 1343107-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its fluoro-substituted benzene ring and an ethoxy chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 5-fluoro-2-(2-methoxyethoxy)benzonitrile contribute to its versatility in drug development. The presence of a fluorine atom at the 5-position of the benzene ring enhances its metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents. Additionally, the 2-(2-methoxyethoxy) side chain introduces a polar moiety, improving solubility and bioavailability, which are essential for therapeutic efficacy.

In recent years, 5-fluoro-2-(2-methoxyethoxy)benzonitrile has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By targeting specific kinases, small molecule inhibitors can modulate these pathways and restore normal cellular function.

Recent studies have highlighted the significance of fluorinated aromatic compounds in the development of kinase inhibitors. The fluorine atom in 5-fluoro-2-(2-methoxyethoxy)benzonitrile not only improves the compound's binding affinity to its target enzyme but also enhances its metabolic stability. This dual benefit makes it an attractive candidate for further exploration in drug discovery. For instance, researchers have demonstrated that derivatives of this compound can effectively inhibit tyrosine kinases, which are overexpressed in many cancer types.

Beyond oncology, 5-fluoro-2-(2-methoxyethoxy)benzonitrile has shown potential in addressing other therapeutic challenges. Its structural motif has been incorporated into the design of compounds targeting neurological disorders. The ability to modulate neurotransmitter activity through precise chemical modifications makes this compound a valuable tool for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-fluoro-2-(2-methoxyethoxy)benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve the desired product with minimal byproducts. These synthetic strategies not only enhance efficiency but also align with green chemistry principles by reducing waste and energy consumption.

The pharmacokinetic properties of derivatives derived from 5-fluoro-2-(2-methoxyethoxy)benzonitrile have also been thoroughly investigated. Preclinical studies have demonstrated that these compounds exhibit favorable pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) characteristics. This makes them suitable for further development into clinical candidates.

In conclusion, 5-fluoro-2-(2-methoxyethoxy)benzonitrile (CAS No. 1343107-12-9) is a versatile and promising compound with significant applications in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases, particularly cancer and neurological disorders. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern drug development.